1H-Benzotriazole-4-sulfonic acid
Overview
Description
1H-Benzotriazole-4-sulfonic acid is a chemical compound used in various applications. It can serve as a precursor for the preparation of 4-hydroxy-benzotriazole via hydrolysis using a strong alkali . It can also be used as a reactant to synthesize copper benzotriazolesulfonate phenanthroline supramolecular complex by reacting with 1,10-phenanthroline ligand .
Synthesis Analysis
The synthesis of this compound involves its use as a precursor for the preparation of 4-hydroxy-benzotriazole via hydrolysis using a strong alkali . It can also react with 1,10-phenanthroline ligand to synthesize copper benzotriazolesulfonate phenanthroline supramolecular complex .Molecular Structure Analysis
The molecular structure of this compound conforms to the empirical formula C6H5N3O3S . Its molecular weight is 199.19 .Chemical Reactions Analysis
This compound can undergo various chemical reactions. It can be used as a precursor for the preparation of 4-hydroxy-benzotriazole via hydrolysis using a strong alkali . It can also react with 1,10-phenanthroline ligand to synthesize copper benzotriazolesulfonate phenanthroline supramolecular complex .Physical and Chemical Properties Analysis
This compound is a solid compound with a melting point of 285 °C (dec.) . Its empirical formula is C6H5N3O3S and it has a molecular weight of 199.19 .Scientific Research Applications
Polymer Electrolyte Membranes
1H-Benzotriazole-4-sulfonic acid has been studied in the context of polymer electrolyte membranes. Research by Gustian et al. (2014) explored its use in acid-base complex pair polymer electrolyte membranes, particularly with sulfonated polysulfone. This study found that the material was thermally stable up to approximately 250°C and showed notable proton conductivity (Gustian, Çelik, Zainuddin, Suratno, Bozkurt, & Siregar, 2014).
Environmental Impact and Degradation
Another significant area of research is the environmental impact and degradation of benzotriazoles. Huntscha et al. (2014) investigated the aerobic biological degradation mechanisms of benzotriazoles in activated sludge, revealing various transformation products in wastewater effluents, indicating the significance of cometabolic processes for micropollutant degradation in biological wastewater treatment (Huntscha, Hofstetter, Schymanski, Spahr, & Hollender, 2014).
Chemical Synthesis Applications
In chemical synthesis, this compound has been used in various reactions. Katritzky et al. (2007) described its role in the synthesis of o-sulfamidotriazobenzenes, showcasing its versatility in organic synthesis (Katritzky, Khelashvili, Le, Mohapatra, & Steel, 2007).
Proton Conductive Membranes
Gustian, Çelik, and Bozkurt (2012) studied the use of this compound in anhydrous proton conductive membranes. This research demonstrated its application in enhancing the proton conductivity of sulfonated polysulfone membranes (Gustian, Çelik, & Bozkurt, 2012).
High-Temperature Proton Exchange Membranes
Research by Du et al. (2018) on poly(ether ketone sulfone)s with functionalized benzotriazole side chains revealed promising applications in high-temperature proton exchange membrane fuel cells. These membranes showed encouraging mechanical properties and proton conductivities (Du, Yang, Luo, Wang, & Chang, 2018).
Corrosion Inhibition
Khaled, Fadlallah, and Hammouti (2009) explored the use of benzotriazole derivatives, including this compound, as corrosion inhibitors for copper in acidic media. Their research highlighted the effectiveness of these compounds in inhibiting corrosion, emphasizing their potential industrial applications (Khaled, Fadlallah, & Hammouti, 2009).
Mechanism of Action
Target of Action
1H-Benzotriazole-4-sulfonic acid, also known as 1H-Benzo[d][1,2,3]triazole-4-sulfonic acid, primarily targets copper surfaces . It forms a stable coordination compound on the copper surface, acting as a corrosion inhibitor .
Mode of Action
The compound interacts with its target by utilizing its lone pair electrons to bind to other species . This property allows it to form a stable coordination compound on a copper surface . It is used as a reactant to synthesize copper benzotriazolesulfonate phenanthroline supramolecular complexes .
Biochemical Pathways
It’s known that the compound can be used as a precursor for the preparation of 4-hydroxy-benzotriazole via hydrolysis using a strong alkali .
Result of Action
The primary result of the action of this compound is the inhibition of corrosion on copper surfaces . It’s also used in the preparation of polystyrene nanosphere-templated cerium molybdate nanocontainers .
Action Environment
The efficacy and stability of this compound can be influenced by environmental factors. For instance, the compound’s ability to inhibit corrosion may be affected by the presence of other chemicals or the pH of the environment . .
Safety and Hazards
1H-Benzotriazole-4-sulfonic acid is classified as Acute Toxicity - Category 4, Oral. It is harmful if swallowed and causes serious eye irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Biochemical Analysis
Biochemical Properties
It is known that the compound can interact with various enzymes and proteins during its use as a reactant in the synthesis of copper benzotriazolesulfonate phenanthroline supramolecular complexes
Molecular Mechanism
It is known to participate in the synthesis of copper benzotriazolesulfonate phenanthroline supramolecular complexes
Properties
IUPAC Name |
2H-benzotriazole-4-sulfonic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O3S/c10-13(11,12)5-3-1-2-4-6(5)8-9-7-4/h1-3H,(H,7,8,9)(H,10,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVKWKEWFTVEVCF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNN=C2C(=C1)S(=O)(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70915379 | |
Record name | 1H-Benzotriazole-7-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70915379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94667-47-7, 26725-50-8 | |
Record name | 1H-Benzotriazole-7-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70915379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H-benzotriazolesulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.095.915 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1H-Benzotriazole-4-sulfonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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